ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-3-(4-bromophenyl)propanoate

• IUPAC Name: ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-3-(4-bromophenyl)propanoate
• InChI: InChI=1S/C13H14BrN3O2S2/c1-2-19-11(18)10(20-13-17-16-12(15)21-13)7-8-3-5-9(14)6-4-8/h3-6,10H,2,7H2,1H3,(H2,15,16)
• InChI Key: XONQUYVZBWPEIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=C(C=C1)Br)SC2=NN=C(S2)N
• Molecular Formula: C13H14BrN3O2S2
• Molecular Weight: 388.3 g/mol

Description

Ethyl 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-3-(4-bromophenyl)propanoate is a useful research compound. Its molecular formula is C13H14BrN3O2S2 and its molecular weight is 388.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 386.97108 g/mol and the complexity rating of the compound is 343. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The primary target of this compound is the urease enzyme . Urease is a nickel-containing enzyme that catalyzes the conversion of urea to ammonia and carbon dioxide . This enzyme is found in several cells, including bacteria, fungi, algae, and some plant cells .

Mode of Action

The compound interacts with the urease enzyme, inhibiting its activity . The molecular docking simulation results indicate that the compound could interact well with the active site of the urease enzyme . Among all synthesized compounds, one (referred to as compound 7j in the study) showed more favorable interactions with the active site, confirming its great inhibitory activity .

Biochemical Pathways

The inhibition of the urease enzyme affects the conversion of urea to ammonia and carbon dioxide . This process is critical for the survival of certain bacteria such as Helicobacter pylori, as the conversion of urea to ammonia leads to an increase in pH, which is essential for the bacterium’s survival .

Result of Action

The result of the compound’s action is the inhibition of the urease enzyme, leading to a disruption in the conversion of urea to ammonia and carbon dioxide . This could potentially inhibit the survival of certain bacteria such as Helicobacter pylori .